Cas no 61363-36-8 (1-Pentanaminium, N,N,N-trimethyl-4-oxo-, chloride)

• Product Name: 1-Pentanaminium, N,N,N-trimethyl-4-oxo-, chloride
• CAS No: 61363-36-8
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 482300
• PubChem ID: 13332681
• Update Time: 2025-04-19

1-Pentanaminium, N,N,N-trimethyl-4-oxo-, chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pentanaminium, N,N,N-trimethyl-4-oxo-, chloride
• trimethyl(4-oxopentyl)azanium,chloride
• 4-ketoamyltrimethyl-ammonium chloride
• DTXSID60537180
• 61363-36-8
• N,N,N-Trimethyl-4-oxopentan-1-aminium chloride

• Inchi： 1S/C8H18NO.ClH/c1-8(10)6-5-7-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
• InChI Key： AIJVDAUHIXPBIJ-UHFFFAOYSA-M
• SMILES： [Cl-].O=C(C)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 160.9669
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07